Cas no 95-45-4 (Dimethylglyoxime)

Dimethylglyoxime is a chemical substance with the molecular formula of c4h8n2o2. it is a white triclinic crystal or crystalline powder, soluble in ethanol \ ether \ acetone and pyridine, and almost insoluble in water< Br>
Dimethylglyoxime structure
Dimethylglyoxime structure
Dimethylglyoxime
95-45-4
C4H8N2O2
116.118520736694
MFCD00002117
34794
135399895

Dimethylglyoxime Properties

Names and Identifiers

    • Biacetyl dioxime
    • METHYL GLOXIME
    • ETCHANT INDICATOR
    • DIMETHYLGLYOXIME ALCOHOLIC
    • 2,3-DIISONITROSOBUTANE
    • 2,3-BUTANEDIONEDIOXIME DISODIUM SALT
    • Dimethylglyoxime
    • (CH3)2C2(NOH)2
    • 1,2-dimethylglyoxyl dioxime
    • 2,3-butane-dione dioxime
    • Butane dioxime
    • butane-2,3-dione dioxime
    • Diactyldioxime
    • dimethyl-glyoxim
    • DMG
    • 2,3-Butanedione Dioxime
    • Diacetyl Dioxime
    • Butanedione dioxime
    • 2,3-Butanedione, dioxime
    • 2971MFT1KY
    • 2,3-Butanedione, 2,3-dioxime
    • Chugaev's reagent
    • Glyoxime, dimethyl-
    • NSC-9
    • Dimethylglyoxime [MI]
    • DSSTox_RID_80194
    • DSSTox_CID_24393
    • DSSTox_GSID_44393
    • (E)-N-[(3Z)-3-(hydroxyimino)butan-2-ylidene]hydroxylamine
    • 2,3-Butanediimine N,N'-dioxide
    • JGUQDUKB
    • 2,3-Butanedione, dioxime (8CI, 9CI)
    • NSC 9
    • Reagents, Chugaev's
    • W-100164
    • dimethylglyoxim
    • CS-W013614
    • Glyoxime, dimethyl
    • Diacetyl Oxime
    • AKOS000121475
    • EINECS 202-420-1
    • 2,3-Butadione dioxime
    • Biacetyl dioxime ACS grade
    • Dimethylglyoxime, ACS reagent, >=99%
    • (2E,3E)-N,N'-dihydroxybutane-2,3-diimine
    • EN300-21562
    • CAS-95-45-4
    • Tox21_302169
    • 95-45-4
    • 2,3Diisonitrosobutane
    • STL283949
    • MFCD00002117
    • HY-W012898
    • DIMETHYLGLYOXIME, ACS
    • DIMETHYLGLYOXIME, (E,E)-
    • Dimethylglyoxime, JIS special grade, >=98.0%
    • 17117-97-4
    • Butane-2,3-dione dioxime
    • DTXSID2044393
    • (NE)-N-[(3E)-3-hydroxyiminobutan-2-ylidene]hydroxylamine
    • Dimethylglyoxime, puriss. p.a., ACS reagent, for the detection of Ni, >=99.0% (TLC)
    • DTXCID0024393
    • Dimethylglyoxime, AR
    • NCGC00255830-01
    • Dimethylglyoxime, >=97.0% (TLC)
    • N-[3-(hydroxyimino)butan-2-ylidene]hydroxylamine
    • UNII-2971MFT1KY
    • Dimethylglyoxime, p.a., ACS reagent
    • Biacetyl, dioxime
    • 3-01-00-03105 (Beilstein Handbook Reference)
    • Biacetyldioxime
    • Diacetyldioxime
    • (2E,3E)-2,3-Butanedione, dioxime
    • STR04406
    • 2,3Butanedione dioxime
    • Dimethylglyoxime, indicator, AR reagent
    • Dimethylglyoxime, Vetec(TM) reagent grade
    • CS-0168954
    • E,E-DIMETHYLGLYOXIME
    • (E)-N-[(3E)-3-(hydroxyimino)butan-2-ylidene]hydroxylamine
    • AI3-14925
    • BRN 0506731
    • +Expand
    • MFCD00002117
    • JGUQDUKBUKFFRO-UHFFFAOYSA-N
    • 1S/C4H8N2O2/c1-3(5-7)4(2)6-8/h7-8H,1-2H3
    • ON=C(C)C(C)=NO
    • 0506731

Computed Properties

  • 116.05900
  • 2
  • 4
  • 1
  • 116.059
  • 8
  • 112
  • 0
  • 0
  • 0
  • 1
  • 0
  • 1
  • 0.7
  • 4
  • 0
  • 65.2

Experimental Properties

  • 0.68660
  • 65.18000
  • 3246
  • 1.4880 (estimate)
  • Insoluble
  • 217.15°C (rough estimate)
  • 240-241 °C (lit.)
  • 14℃
  • Soluble in alcohol, acetone, ether
  • White triclinic crystals or crystalline powders.
  • Stable. Incompatible with strong oxidizing agents.
  • Soluble in ethanol, ether, acetone and pyridine, almost insoluble in water.
  • Sensitive to humidity
  • 1.2829 (rough estimate)

Dimethylglyoxime Security Information

  • GHS02 GHS02 GHS06 GHS06
  • EK2975000
  • 3
  • S22-S24/25
  • R22
  • F F T T
  • UN1325 - class 4.1 - PG 3 - Flammable solids, organic, n.o.s., HI: all
  • H228,H301
  • P210,P301+P310
  • warning
  • 2-8°C
  • 11-25
  • Danger
  • Yes
  • 10

Dimethylglyoxime Customs Data

  • 29280090

  • China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Dimethylglyoxime Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003Q3Z-25g
Biacetyl dioxime
 95-45-4 >98.0%(W)
25g
 $26.00 2024-04-19
A2B Chem LLC
AB73007-5g
Dimethylglyoxime
 95-45-4 95%
5g
 $13.00 2024-07-18
Aaron
AR003QCB-25g
Biacetyl dioxime
 95-45-4 97%
25g
 $5.00 2024-07-18
Apollo Scientific
OR14325-100g
Dimethylglyoxime
 95-45-4 99%
100g
 £15.00 2024-05-23
Enamine
EN300-21562-0.05g
N-[3-(hydroxyimino)butan-2-ylidene]hydroxylamine
 95-45-4 97%
0.05g
 $19.0 2023-09-16
MedChemExpress
HY-W012898-25g
Dimethylglyoxime
 95-45-4 ≥98.0%
25g
 ￥150 2024-04-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BDG0428-100g
Dimethylglyoxime
 95-45-4 ≥97.0%
100g
 ￥335元 2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D111834-25g
Dimethylglyoxime
 95-45-4 ACS
25g
 ¥123.90 2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1047230-25g
Dimethylglyoxime
 95-45-4 98%
25g
 ￥60.00 2024-04-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R009046-100g
Dimethylglyoxime
 95-45-4 95%
100g
 ￥105 2024-07-19

Dimethylglyoxime Synthesis

Synthetic Circuit 1

431-03-8 431-03-8
95-45-4 95-45-4
Reaction Conditions
1.1 Reagents: Pyridine ,  Hydroxyamine hydrochloride Solvents: Methanol ;  1 h, reflux; reflux → rt
1.2 Solvents: Water ;  cooled
Reference
Photocatalytic Construction of S-S and C-S Bonds Promoted by Acridinium Salt: An Unexpected Pathway To Synthesize 1,2,4-Dithiazoles
Huang, Xiao-Ying; Ding, Rui; Mo, Zu-Yu; Xu, Yan-Li; Tang, Hai-Tao; et al, Organic Letters, 2018, 20(16), 4819-4823

Synthetic Circuit 2

431-03-8 431-03-8
95-45-4 95-45-4
Reaction Conditions
1.1 Reagents: Pyridine ,  Hydroxyamine hydrochloride Solvents: Methanol ;  1 h, reflux; reflux → rt
1.2 Solvents: Water ;  0 °C
Reference
Mild Isomerization of Conjugated Dienes Using Co-Mediated Hydrogen Atom Transfer
Delgado, Kyle R.; Youmans, Dustin D.; Diver, Steven T., Organic Letters, 2020, 22(2), 750-754

Synthetic Circuit 3

57-71-6 57-71-6
95-45-4 95-45-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydroxyamine hydrochloride Solvents: Water ;  rt
1.2 3 h, rt
Reference
Synthesis of Furazan derivatives
Lu, Guo-Yuan; Lu, Xiao-Feng, Jiangsu Huagong, 2005, 33, 144-146

Synthetic Circuit 4

431-03-8 431-03-8
95-45-4 95-45-4
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Hydroxyamine hydrochloride Solvents: Ethanol ,  Water ;  0 °C; 48 h, rt
Reference
Oxidation of o-dioxime by (diacetoxyiodo)benzene: green and mild access to furoxans
Zhang, Qi; Zhao, Cheng; Zhang, Xun; He, Chunlin; Pang, Siping, New Journal of Chemistry, 2022, 46(4), 1489-1493

Synthetic Circuit 5

431-03-8 431-03-8
95-45-4 95-45-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydroxyamine hydrochloride Solvents: Water ;  < 30 min
Reference
An improved process for preparation of pure aldoxime
, India, , ,

Synthetic Circuit 6

564-00-1 564-00-1
95-45-4 95-45-4
Reaction Conditions
1.1 Reagents: Ammonium hydroxide ,  Hydrogen peroxide Solvents: Toluene ;  1 h, rt; 1 h, 48 °C
Reference
Preparation of 2,3,5,6-tetramethylpyrazine
, China, , ,

Synthetic Circuit 7

431-03-8 431-03-8
95-45-4 95-45-4
Reaction Conditions
1.1 Reagents: Hydroxylamine, sulfate Catalysts: Calcium hydroxide ;  10 h, rt; 2 h, 40 - 100 °C
Reference
Method for synthesizing oximes useful as blocking agents for isocyanate-type crosslinking agent
, China, , ,

Synthetic Circuit 8

431-03-8 431-03-8
95-45-4 95-45-4
Reaction Conditions
1.1 Reagents: Ammonium hydroxide ,  Hydrogen peroxide Solvents: Ethanol ,  Water ;  1 h, 40 °C; 2 h, 40 °C
Reference
Method for synthesis of dimethylglyoxime
, China, , ,

Synthetic Circuit 9

95-45-4 95-45-4
95-45-4 95-45-4
Reaction Conditions
1.1 Reagents: Nickel nitrate Solvents: Dimethylformamide ;  20 min, rt
1.2 30 min, heated
Reference
Ultralong Coordination Polymers Microtubes: Facile Microwave Preparation and Characterization
Ji, Yanhua; Yan, Haiming; Wang, Lei; Luo, Yuwen; Guo, Dongdong; et al, Current Microwave Chemistry, 2014, 1(1), 2-5

Synthetic Circuit 10

431-03-8 431-03-8
95-45-4 95-45-4
Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride
Reference
Synthesis of aliphatic α-dioximes from oxazole derivatives
Zav'yalov, S. I.; Ezhova, G. I., Izvestiya Akademii Nauk SSSR, 1984, (1), 161-4

Synthetic Circuit 11

154781-75-6 154781-75-6
57-71-6 57-71-6
95-45-4 95-45-4
Reaction Conditions
1.1 Catalysts: Potassium cyanide ,  Ammonium carbonate
Reference
Application of the Bucherer hydantoin synthesis to diacetyl monooxime. The mechanism of the Bucherer reaction, and the constitution of the hypothetical dimethylbishydantoin of Bucherer and Lieb
Bowness, W. Gary; Howe, Ralph; Rao, Balbir S., Journal of the Chemical Society, 1983, (11), 2649-53

Synthetic Circuit 12

17019-25-9 17019-25-9
95-45-4 95-45-4
Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride Solvents: Water
Reference
Utilization of α-oximino ketones in the Pfitzinger reaction
Etter, Raymond L. Jr., 1957, , ,

Synthetic Circuit 13

95-45-4 95-45-4
Reaction Conditions
Reference
Synthesis of α-dicarbonyl compounds from N-acyl-α-amino ketones
Zav'yalov, S. I.; Ezhova, G. I., Izvestiya Akademii Nauk SSSR, 1979, (5), 1044-8

Synthetic Circuit 14

95-45-4 95-45-4
Reaction Conditions
Reference
Electrophilic reactions of conjugated dianions of dinitro compounds
Bodina, R. I.; Lipina, E. S.; Perekalin, V. V., Zhurnal Organicheskoi Khimii, 1976, 12(10), 2095-9

Synthetic Circuit 15

95-45-4 95-45-4
Reaction Conditions
Reference
Fruit-ripening glyoximes
, Federal Republic of Germany, , ,

Synthetic Circuit 16

95-45-4 95-45-4
Reaction Conditions
Reference
1,2-Hydroxylamino oximes and pyrazine N,N-dioxides
Scheinbaum, Monte L., Journal of Organic Chemistry, 1970, 35(8), 2790-6

Synthetic Circuit 17

95-45-4 95-45-4
Reaction Conditions
Reference
The N-bromosuccinimide oxidation of α-hydroxy ketones to α-diketone
Heilmann, Rene; Baret, Paul, Comptes Rendus des Seances de l'Academie des Sciences, 1968, 267(8), 579-81

Synthetic Circuit 18

1046349-70-5 1046349-70-5
100-64-1 100-64-1
95-45-4 95-45-4
2640140-28-7 2640140-28-7
2640140-27-6 2640140-27-6
Reaction Conditions
1.1 80 °C
Reference
Simple Solvent-Free Strategy for Synthesizing Covalent Adaptable Networks from Commodity Vinyl Monomers
Zhang, Luzhi; Liu, Zenghe; Sun, Lijie; Xiao, Lijuan; Guan, Qingbao ; et al, Macromolecules (Washington, 2021, 54(9), 4081-4088

Dimethylglyoxime Raw materials

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